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Compound of Interest

Compound Name: (-)-Sotalol

Cat. No.: B1681962

Essential Safety and Handling Guide for (-)-
Sotalol

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for handling (-)-Sotalol hydrochloride in a laboratory
setting, including personal protective equipment (PPE) recommendations, operational
procedures, and a comprehensive disposal plan.

Hazard Identification and Personal Protective
Equipment

(-)-Sotalol hydrochloride is classified as a hazardous substance that can cause skin and eye
irritation.[1] Ingestion of less than 150 grams may be harmful or fatal. It is crucial to use
appropriate personal protective equipment (PPE) to minimize exposure during handling.
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Recommended Personal
Hazard GHS Classification Protective Equipment
(PPE)

Gloves: Chemically resistant
gloves (e.g., nitrile) should be
worn. Select gloves based on
the frequency and duration of
) ) ) contact. Protective Clothing: A
Skin Contact Skin Irritant, Category 2 )
standard laboratory coat is
required. For tasks with a
higher risk of splashes,
impervious clothing should be

considered.

Eye Protection: Tightly fitting
) safety goggles or a face shield
Eye Contact Eye Irritant, Category 2
are mandatory to prevent

contact with the eyes.

Respiratory Protection: For
procedures that may generate
dust or aerosols, a NIOSH-
approved respirator is

Inhalation May cause respiratory irritation ~ recommended. All handling of
powdered (-)-Sotalol should be
performed in a well-ventilated
area, preferably within a

chemical fume hood.

General Hygiene: Do not eat,
) ) drink, or smoke in laboratory
Ingestion Harmful if swallowed
areas. Wash hands thoroughly

after handling the compound.

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural guidance for the safe handling of (-)-Sotalol from receipt to
experimental use.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
e Log the compound into the chemical inventory.

o Store (-)-Sotalol in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.

2. Weighing and Preparation of Solutions:

» All weighing of powdered (-)-Sotalol should be conducted within a chemical fume hood to
minimize inhalation exposure.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.

o To prepare a solution, slowly add the weighed (-)-Sotalol to the desired solvent (e.g., sterile
water, saline). Based on clinical protocols, (-)-Sotalol can be diluted in sodium chloride 0.9%
or glucose 5% to create a 2 mg/mL solution.[2]

o Ensure the container is securely capped and gently agitate to dissolve the compound
completely.

3. Experimental Use:

e When using solutions of (-)-Sotalol, continue to wear all recommended PPE.
o Conduct all experimental procedures in a well-ventilated area.

e Avoid the generation of aerosols.

o Clearly label all containers with the compound name, concentration, and date of preparation.

Disposal Plan
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Proper disposal of (-)-Sotalol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused (-)-Sotalol Powder

Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. The container must be clearly
labeled as "Hazardous Waste" with the full

chemical name.

Contaminated Labware (e.g., weighing boats,

pipette tips)

Place in a designated hazardous waste

container lined with a chemically resistant bag.

Aqueous Solutions of (-)-Sotalol

Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

Empty (-)-Sotalol Containers

Rinse the container three times with a suitable
solvent. Collect the rinsate as hazardous waste.
The rinsed container can then be disposed of in
the regular trash or recycled, depending on

institutional policies.

Contaminated PPE (gloves, disposable lab

coats)

Dispose of in a designated hazardous waste

container.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of (-)-

Sotalol in a laboratory setting.
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Safe Handling and Disposal Workflow for (-)-Sotalol
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Caption: Workflow for handling (-)-Sotalol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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